Cas no 1228561-56-5 ((S)-1-(3-Chloro-2-fluorophenyl)ethanamine)

• Product Name: (S)-1-(3-Chloro-2-fluorophenyl)ethanamine
• CAS No: 1228561-56-5
• MF: C₈H₉ClFN
• MW: 173.615164518356
• CID: 4563974
• PubChem ID: 68284258
• Update Time: 2024-11-05

(S)-1-(3-Chloro-2-fluorophenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(3-chloro-2-fluorophenyl)ethan-1-amine
• (S)-1-(3-Chloro-2-fluorophenyl)ethan-1-amine
• (1S)-1-(3-chloro-2-fluorophenyl)ethanamine
• NE45726
• AKOS017405028
• BS-52441
• DB-189926
• Y11208
• SCHEMBL12480883
• EN300-121925
• 1228561-56-5
• (S)-1-(3-chloro-2-fluorophenyl)ethylamine
• (S)-1-(3-Chloro-2-fluorophenyl)ethanamine

• Inchi： 1S/C8H9ClFN/c1-5(11)6-3-2-4-7(9)8(6)10/h2-5H,11H2,1H3/t5-/m0/s1
• InChI Key： SCEUCESYXQXKOY-YFKPBYRVSA-N
• SMILES： ClC1=CC=CC(=C1F)[C@H](C)N

Computed Properties

• Exact Mass: 173.0407551 g/mol
• Monoisotopic Mass: 173.0407551 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26
• Molecular Weight: 173.61

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 214.0±25.0 °C at 760 mmHg
• Flash Point: 83.2±23.2 °C
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

(S)-1-(3-Chloro-2-fluorophenyl)ethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)